Cas no 951909-54-9 (2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethan-1-amine)

• Product Name: 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethan-1-amine
• CAS No: 951909-54-9
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• MDL: MFCD09907131
• CID: 5235811
• PubChem ID: 22692390
• Update Time: 2025-05-20

2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)sulfonyl]-
• 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethan-1-amine

• MDL： MFCD09907131
• Inchi： 1S/C13H20N2O4S/c1-18-12-7-10-3-5-15(20(16,17)6-4-14)9-11(10)8-13(12)19-2/h7-8H,3-6,9,14H2,1-2H3
• InChI Key： UCPRTWNSCKPPGU-UHFFFAOYSA-N
• SMILES： C(N)CS(N1CCC2=C(C1)C=C(OC)C(OC)=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethan-1-amine

2-(6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinolin-2-yl)Sulfonylethan-1-Amine

The compound 2-(6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinolin-2-yl)Sulfonylethan-1-Amine with CAS No. 951909-54-9 is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a tetrahydroisoquinoline moiety. The presence of the 6,7-dimethoxy substituents on the tetrahydroisoquinoline ring introduces steric and electronic effects that can influence its reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers with enhanced thermal stability and mechanical properties. The sulfonamide group in the molecule is particularly valuable due to its ability to form strong hydrogen bonds, which can significantly improve the intermolecular interactions in polymer networks.

In addition to its applications in materials science, this compound has also been investigated for its pharmacological properties. Preclinical studies suggest that it may exhibit potential as a modulator of certain ion channels, which could be beneficial in treating neurological disorders. The tetrahydroisoquinoline core is known for its ability to interact with various biological targets, making it a promising scaffold for drug development.

The synthesis of 2-(6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinolin-2-yl)Sulfonylethan-1-Amine involves a multi-step process that typically begins with the preparation of the tetrahydroisoquinoline derivative. The introduction of the sulfonamide group is achieved through a nucleophilic substitution reaction involving an appropriate sulfonyl chloride. The methoxy groups at positions 6 and 7 are introduced via methylation reactions under controlled conditions to ensure high regioselectivity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, which is a favorable trait for reducing its environmental footprint. However, further research is required to fully understand its long-term impact on ecosystems.

Looking ahead, the versatility of 2-(6,7-Dimethoxy-1,2,3,4-Tetrahydroisoquinolin-2-yl)Sulfonylethan-1-Amine suggests that it will continue to play a significant role in both academic research and industrial applications. Its unique combination of structural features makes it an attractive candidate for exploring new frontiers in chemistry and materials science.